Cas no 206660-72-2 (cis-3-(Benzyloxy)cyclobutanamine)

• Product Name: cis-3-(Benzyloxy)cyclobutanamine
• CAS No: 206660-72-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD16660354
• CID: 1028296
• PubChem ID: 12104169
• Update Time: 2025-04-20

cis-3-(Benzyloxy)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• cis-3-(Benzyloxy)cyclobutanamine
• cis-3-(Benzyloxy)cyclobutamine
• cyclobutanamine, 3-(phenylmethoxy)-, cis-
• LogP
• trans-3-(Benzyloxy)cyclobutanamine
• 3-(BENZYLOXY)CYCLOBUTANAMINE
• 3-Benzyloxy-cyclobutylamine
• 3-(benzyloxy)cyclobutan-1-amine
• trans-3-(Benzyloxy)-cyclobutyl amine
• (3-Benzyloxycyclobutyl)amine
• cis-3-(Benzyloxy)cyclobutan-1-amine
• PubChem17643
• 3-Benzyloxycyclobutylamine
• cis-3-Benzyloxycyclobutylamine
• rac 3-benzyloxy-cyclobutylamine
• trans-3-Benzyloxycyclobutylamin
• SCHEMBL3828230
• SY238299
• GYSQDBGCDZWPMQ-PHIMTYICSA-N
• DB-372105
• PB13706
• 206660-72-2
• MFCD16660373
• SCHEMBL2633959
• GYSQDBGCDZWPMQ-UHFFFAOYSA-N
• AS-41638
• (1S,3S)-3-(BENZYLOXY)CYCLOBUTAN-1-AMINE
• trans-3-Benzyloxycyclobutylamine
• CS-0049738
• GYSQDBGCDZWPMQ-XYPYZODXSA-N
• 3-phenylmethoxycyclobutan-1-amine
• A879505
• MFCD16660354
• SCHEMBL11900955
• PB15245
• AMY34056
• CS-0047820
• A860761
• AMY32051
• AKOS014312185
• DB-369930
• SY238298
• AS-41598
• DB-031160
• AKOS022172527
• 905821-36-5
• EN300-94849
• (1R,3R)-3-(BENZYLOXY)CYCLOBUTAN-1-AMINE
• SB22485
• 92146-77-5
• AKOS022172508

• MDL： MFCD16660354
• Inchi： 1S/C11H15NO/c12-10-6-11(7-10)13-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12H2
• InChI Key： GYSQDBGCDZWPMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(C1)N

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.3

Experimental Properties

• PSA: 35.25